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Compound of Interest

Compound Name: 3,5,5-Trimethyl-2-hexene

Cat. No.: B12647011 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides essential, immediate safety and logistical information for the proper disposal of

3,5,5-Trimethyl-2-hexene, a flammable liquid. Adherence to these procedures is critical to

minimize risks and comply with regulations.

Immediate Safety and Handling Precautions
Before handling 3,5,5-Trimethyl-2-hexene, it is crucial to be aware of its potential hazards.

While a specific Safety Data Sheet (SDS) for 3,5,5-Trimethyl-2-hexene is not readily available,

data from its isomers, such as 3,5,5-trimethyl-1-hexene, indicate that it is a flammable liquid

and may be harmful if swallowed or inhaled.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear impervious clothing and ensure a safety shower and eye

wash station are accessible.

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

suitable respirator.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12647011?utm_src=pdf-interest
https://www.benchchem.com/product/b12647011?utm_src=pdf-body
https://www.benchchem.com/product/b12647011?utm_src=pdf-body
https://www.benchchem.com/product/b12647011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Keep away from heat, sparks, open flames, and hot surfaces.[1]

No smoking in the vicinity of the chemical.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Use only non-sparking tools.

Avoid breathing vapors or mist.[2]

Avoid contact with skin and eyes.

Quantitative Data Summary
The following table summarizes key quantitative data for 3,5,5-trimethyl-1-hexene, a close

isomer of 3,5,5-Trimethyl-2-hexene. This information is provided as a reference for

understanding the general properties of this class of compounds.

Property Value

Molecular Formula C₉H₁₈

Molecular Weight 126.24 g/mol

Appearance Colorless liquid

Boiling Point 119 °C

Flash Point 25 °C

Specific Gravity 0.72

Step-by-Step Disposal Protocol
The proper disposal of 3,5,5-Trimethyl-2-hexene must be carried out in accordance with local,

state, and federal regulations. The following is a general procedural workflow for its disposal.
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Experimental Protocol:

Waste Collection:

Collect waste 3,5,5-Trimethyl-2-hexene in its original container or a designated,

compatible, and properly labeled waste container.[2]

Do not mix with other waste materials.[2]

Keep the container tightly closed.

Labeling:

Clearly label the waste container with the chemical name ("3,5,5-Trimethyl-2-hexene")

and appropriate hazard symbols (e.g., "Flammable Liquid").

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.

The storage area should be designed for flammable liquids.

Disposal:

Dispose of the contents and container in accordance with all applicable local, regional,

national, and international regulations.[2]

This typically involves arranging for collection by a licensed hazardous waste disposal

company.

Do not dispose of the chemical down the drain or in household garbage.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 3,5,5-Trimethyl-2-
hexene.
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Preparation Waste Collection & Storage Final Disposal
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3,5,5-Trimethyl-2-hexene
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Collect in a
Designated, Labeled Container

Store in a Cool, Dry,
Well-Ventilated Area

Contact Licensed
Hazardous Waste Vendor

Handover Waste for
Proper Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3,5,5-Trimethyl-2-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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